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Compound of Interest

Compound Name:
1-carbamimidoyl-2-

cyclohexylguanidine;hydrochloride

Cat. No.: B1281038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

mechanism of action, and relevant experimental protocols for 1-carbamimidoyl-2-

cyclohexylguanidine hydrochloride, commonly known as Proguanil Hydrochloride. This

document is intended to serve as a valuable resource for professionals engaged in

pharmaceutical research and development.

Chemical and Physical Properties
Proguanil hydrochloride is a synthetic biguanide derivative of pyrimidine used as a prophylactic

antimalarial drug.[1][2] It is a white, crystalline powder that is odorless and has a bitter taste.[3]

The following table summarizes the key chemical and physical properties of Proguanil

Hydrochloride.
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Property Value Reference(s)

IUPAC Name

(1E)-1-[amino-(4-

chloroanilino)methylidene]-2-

propan-2-

ylguanidine;hydrochloride

[2][4]

Synonyms
Proguanil HCl, Chlorguanide

Hydrochloride, Paludrine
[2][5]

CAS Number 637-32-1 [2][4][6]

Molecular Formula C₁₁H₁₇Cl₂N₅ [2][4]

Molecular Weight 290.19 g/mol [2][3]

Melting Point 249-251 °C [5]

Boiling Point 402.7 °C at 760 mmHg [5]

Solubility

Soluble in ethanol (95%);

slightly soluble in water;

practically insoluble in

chloroform and ether.

[3]

Appearance White, crystalline powder [3]

Mechanism of Action: A Prodrug Approach to
Malaria Prophylaxis
Proguanil is a prodrug, meaning it is administered in an inactive form and is metabolized in the

body to its active form.[7] The primary mechanism of action involves the inhibition of

dihydrofolate reductase (DHFR), a critical enzyme in the folate synthesis pathway of malaria

parasites.[8]

The metabolic activation of proguanil to its active metabolite, cycloguanil, is carried out by

cytochrome P450 enzymes in the liver, primarily CYP2C19.[7][9] Cycloguanil then selectively

inhibits the bifunctional dihydrofolate reductase-thymidylate synthase (DHFR-TS) of the

Plasmodium parasite.[2] This inhibition blocks the synthesis of purines and pyrimidines, which
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are essential for DNA synthesis and cell multiplication, ultimately leading to the parasite's

death.[1]

The following diagram illustrates the metabolic activation and mechanism of action of

Proguanil.
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Mechanism of Action of Proguanil Hydrochloride
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Caption: Metabolic activation of Proguanil and inhibition of the parasite's DHFR enzyme.
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Experimental Protocols
This section details common experimental protocols for the synthesis and analysis of Proguanil

Hydrochloride.

Synthesis of Proguanil Hydrochloride
A common method for the synthesis of Proguanil hydrochloride involves the reaction of p-

chlorophenyl cyanoguanidine with isopropylamine in the presence of a metal salt catalyst.[10]

[11]

Materials:

p-chlorophenyl cyanoguanidine

Isopropylamine

Copper sulfate pentahydrate

Ethanol

Water

Hydrochloric acid (HCl)

Procedure:[10]

Stir a mixture of p-chlorophenyl cyanoguanidine in ethanol and water at 25-35°C.

Add copper sulfate pentahydrate to the stirring solution.

Add isopropylamine to the reaction mixture.

Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress

by Thin Layer Chromatography (TLC).

After completion, add water to the reaction mixture.

Add aqueous HCl solution to precipitate the proguanil complex.
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Filter the complex and wash with water.

Suspend the complex in water and pass hydrogen sulfide gas to precipitate copper sulfide.

Filter the copper sulfide and wash with hot water.

Cool the filtrate and add aqueous sodium hydroxide solution to precipitate the proguanil

base.

Filter the solid product, dry it, and then convert it to the hydrochloride salt by treatment with

HCl.

Analytical Method: Reversed-Phase High-Performance
Liquid Chromatography (RP-HPLC)
RP-HPLC is a widely used technique for the identification and quantification of Proguanil

Hydrochloride in pharmaceutical dosage forms.[12][13][14]

Instrumentation:

HPLC system with a UV detector

C18 column (e.g., Kromasil C18, 150 mm × 4.6 mm, 5 µm)

Chromatographic Conditions:[14]

Mobile Phase: A mixture of a buffer (e.g., 4.0 g of Hexane-1-sulphonic acid, sodium salt in a

mixture of 790 mL water and 10 mL glacial acetic acid) and methanol in a ratio of 45:55 (v/v).

[12]

Flow Rate: 1.2 mL/min

Detection Wavelength: 254 nm[14]

Injection Volume: 20 µL

Run Time: 30 min
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Standard Solution Preparation:

Accurately weigh 10 mg of Proguanil hydrochloride reference standard.

Dissolve in 70 mL of the mobile phase in a 100 mL volumetric flask.

Sonicate for 15 minutes.

Dilute to the mark with the mobile phase to obtain a concentration of 100 µg/mL.

Sample Preparation (from tablets):

Weigh and finely powder twenty tablets.

Take an amount of powder equivalent to 10 mg of Proguanil hydrochloride and transfer it to a

100 mL volumetric flask.

Add 70 mL of the mobile phase and sonicate for 15 minutes.

Allow the solution to cool to room temperature.

Make up the volume with the mobile phase and mix.

Filter the solution through a 0.45 µm filter.

The following diagram outlines the general workflow for the RP-HPLC analysis of Proguanil

Hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


RP-HPLC Analysis Workflow for Proguanil Hydrochloride
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Caption: General workflow for the quantitative analysis of Proguanil HCl by RP-HPLC.
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This guide provides foundational technical information on 1-carbamimidoyl-2-

cyclohexylguanidine hydrochloride. For further details on specific applications, safety, and

handling, consulting the primary literature and safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1281038#1-carbamimidoyl-2-cyclohexylguanidine-
hydrochloride-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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